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Compound of Interest

Compound Name: Oxytetracycline calcium

Cat. No.: B10787090 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides a detailed protocol for the preparation of a stock solution of

Oxytetracycline Calcium, an antibiotic widely used in research and drug development. These

guidelines ensure the accurate and reproducible preparation of this solution for various

experimental applications.

Introduction
Oxytetracycline is a broad-spectrum antibiotic from the tetracycline class that inhibits protein

synthesis in both Gram-positive and Gram-negative bacteria.[1][2][3] The calcium salt of

oxytetracycline is often used in various formulations. Proper preparation of a stock solution is

critical for ensuring the accuracy and reliability of experimental results. This protocol outlines

the necessary steps, materials, and calculations for preparing a stable and usable stock

solution.

Physicochemical Properties
A summary of the key physicochemical properties of oxytetracycline calcium is presented in

the table below. There are discrepancies in the reported molecular weight in the literature. The

most frequently cited molecular formula for the calcium salt is (C₂₂H₂₃N₂O₉)₂Ca, which

corresponds to a molecular weight of approximately 958.94 g/mol .[4][5] However, other

sources report values around 498.5 g/mol , which may refer to a different salt form or complex.
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For the purpose of this protocol, the molecular weight of the common dimeric calcium salt

(958.94 g/mol ) will be used for calculations. Researchers should always refer to the certificate

of analysis provided by the supplier for the specific molecular weight of their compound.

Property Value Reference

Molecular Formula C₄₄H₄₆CaN₄O₁₈

Molecular Weight 958.94 g/mol

Appearance
Pale yellow to greenish fawn,

crystalline powder

Solubility
Practically insoluble in water;

soluble in dilute acids.

Experimental Protocol: Preparation of a 10 mg/mL
Stock Solution in 0.1 N HCl
This protocol describes the preparation of a 10 mg/mL stock solution of oxytetracycline
calcium in 0.1 N hydrochloric acid. This solvent is recommended for achieving complete

dissolution.

Materials:

Oxytetracycline Calcium powder

0.1 N Hydrochloric Acid (HCl)

Sterile, conical centrifuge tubes (e.g., 15 mL or 50 mL)

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Sterile filtration unit (0.22 µm pore size)
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Cryogenic vials for storage

Procedure:

Calculate the required mass of Oxytetracycline Calcium:

To prepare 10 mL of a 10 mg/mL stock solution, you will need: 10 mL * 10 mg/mL = 100

mg of Oxytetracycline Calcium.

Weigh the Oxytetracycline Calcium:

Tare a sterile conical tube on the analytical balance.

Carefully weigh 100 mg of Oxytetracycline Calcium powder into the tube.

Dissolve the powder:

Add a small volume of 0.1 N HCl to the tube (e.g., 5 mL).

Vortex the tube until the powder is completely dissolved. The solution should be clear.

Add 0.1 N HCl to reach the final desired volume of 10 mL.

Vortex again to ensure homogeneity.

Sterile Filtration:

To ensure sterility, filter the stock solution through a 0.22 µm sterile filter into a new sterile

tube.

Aliquoting and Storage:

Aliquot the sterile stock solution into smaller, single-use volumes in cryogenic vials. This

prevents repeated freeze-thaw cycles which can degrade the antibiotic.

Store the aliquots at -20°C for long-term storage. Aqueous solutions should not be stored

for more than one day at room temperature. For maximum stability, protect the solution

from light.
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Alternative Solvents
For applications where an acidic solution is not suitable, Dimethyl Sulfoxide (DMSO) can be

used as a solvent. Oxytetracycline (the base form) is soluble in DMSO at approximately 3

mg/mL. For aqueous buffers, it is recommended to first dissolve the compound in a minimal

amount of DMSO and then dilute it with the desired buffer. However, the solubility of the

calcium salt in DMSO is not as well-documented and should be determined empirically.

Workflow Diagram
The following diagram illustrates the key steps in the preparation of the oxytetracycline
calcium stock solution.
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Caption: Workflow for preparing oxytetracycline calcium stock solution.

Safety Precautions
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Wear appropriate personal protective equipment (PPE), including a lab coat, gloves, and

safety glasses.

Handle oxytetracycline calcium powder in a well-ventilated area or a chemical fume hood

to avoid inhalation.

Refer to the Safety Data Sheet (SDS) for detailed safety and handling information.

By following this detailed protocol, researchers can confidently prepare a standardized stock

solution of oxytetracycline calcium for their experimental needs, ensuring the integrity and

reproducibility of their results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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